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4-O-Galloylbergenin 4-O-Galloylbergenin 4-o-Galloylbergenin is a 16-oxo steroid.
Brand Name: Vulcanchem
CAS No.: 82958-45-0
VCID: VC0150170
InChI: InChI=1S/C21H20O13/c1-31-16-10(25)4-7-12(15(16)28)17-19(34-21(7)30)18(14(27)11(5-22)32-17)33-20(29)6-2-8(23)13(26)9(24)3-6/h2-4,11,14,17-19,22-28H,5H2,1H3
SMILES: COC1=C(C=C2C(=C1O)C3C(C(C(C(O3)CO)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC2=O)O
Molecular Formula: C21H20O13
Molecular Weight: 480.4 g/mol

4-O-Galloylbergenin

CAS No.: 82958-45-0

Reference Standards

VCID: VC0150170

Molecular Formula: C21H20O13

Molecular Weight: 480.4 g/mol

4-O-Galloylbergenin - 82958-45-0

CAS No. 82958-45-0
Product Name 4-O-Galloylbergenin
Molecular Formula C21H20O13
Molecular Weight 480.4 g/mol
IUPAC Name [3,8,10-trihydroxy-2-(hydroxymethyl)-9-methoxy-6-oxo-3,4,4a,10b-tetrahydro-2H-pyrano[3,2-c]isochromen-4-yl] 3,4,5-trihydroxybenzoate
Standard InChI InChI=1S/C21H20O13/c1-31-16-10(25)4-7-12(15(16)28)17-19(34-21(7)30)18(14(27)11(5-22)32-17)33-20(29)6-2-8(23)13(26)9(24)3-6/h2-4,11,14,17-19,22-28H,5H2,1H3
Standard InChIKey QKSHSFQTWCKTFV-UHFFFAOYSA-N
SMILES COC1=C(C=C2C(=C1O)C3C(C(C(C(O3)CO)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC2=O)O
Canonical SMILES COC1=C(C=C2C(=C1O)C3C(C(C(C(O3)CO)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC2=O)O
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Description 4-o-Galloylbergenin is a 16-oxo steroid.
Synonyms 4-O-galloylbergenin
PubChem Compound 14464332
Last Modified Nov 11 2021
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